[(2,3-Dichlorophenyl)ethynyl](trimethyl)silane

• Molecular Formula: C11H12Cl2Si
• Molecular Weight: 243.20 g/mol
• IUPAC Name: 2-(2,3-dichlorophenyl)ethynyl-trimethylsilane
• InChI: InChI=1S/C11H12Cl2Si/c1-14(2,3)8-7-9-5-4-6-10(12)11(9)13/h4-6H,1-3H3
• InChI Key: YNTYFHLCFUCEDF-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C#CC1=C(C(=CC=C1)Cl)Cl

Description

[(2,3-Dichlorophenyl)ethynyl](trimethyl)silane is a useful research compound. Its molecular formula is C11H12Cl2Si and its molecular weight is 243.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,2-Dichloro-3-iodobenzene (4.95 g, 18.1 mmol), trimethylsilylacetylene (2 g, 20 mmol), bis(triphenylphosphine)palladium(II)chloride (245 mg, 0.35 mmol), and copper(I)iodide (45 mg, 0.24 mmol) were combined in triethylamine (120 mL) and heated at reflux for 45 minutes. The mixture was allowed to cool to room temperature and was then partitioned between diethyl ether and saturated sodium chloride. The organic phase was dried with sodium sulfate, filtered through celite, and the filtrate was concentrated under reduced pressure. The residue was taken directly on to the next step.